Cas no 1019631-03-8 (1-(2-chlorophenyl)ethyl(pentan-3-yl)amine)

• Product Name: 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine
• CAS No: 1019631-03-8
• MF: C₁₃H₂₀ClN
• MW: 225.75760269165
• CID: 5205233
• PubChem ID: 43177439
• Update Time: 2026-03-06

1-(2-chlorophenyl)ethyl(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2-chloro-N-(1-ethylpropyl)-α-methyl-
• n-(1-(2-Chlorophenyl)ethyl)pentan-3-amine
• 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine

• Inchi： 1S/C13H20ClN/c1-4-11(5-2)15-10(3)12-8-6-7-9-13(12)14/h6-11,15H,4-5H2,1-3H3
• InChI Key： OBVDJDYBTAYTME-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1Cl)(C)NC(CC)CC

Additional information on 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine

Chemical Profile of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine (CAS No. 1019631-03-8)

1-(2-chlorophenyl)ethyl(pentan-3-yl)amine, identified by the CAS number 1019631-03-8, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of amine derivatives, characterized by its structural features that include a phenyl ring substituted with a chlorine atom at the second position and an ethyl chain linked to a pentan-3-yl moiety. The unique arrangement of these functional groups imparts distinct chemical properties, making it a subject of interest for various research applications.

The molecular structure of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine consists of an aromatic ring system fused with an aliphatic backbone, which is a common motif in many bioactive molecules. The presence of the chlorine atom at the para position relative to the ethyl group enhances its reactivity, enabling various chemical transformations that are useful in synthetic chemistry. This structural design not only influences its physical and chemical properties but also plays a crucial role in determining its biological activity.

In recent years, 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine has been studied for its potential pharmacological effects. Research has indicated that this compound may exhibit properties relevant to central nervous system (CNS) modulation, making it a candidate for further investigation in the development of novel therapeutic agents. The interaction between the phenyl ring and the amine group suggests possible binding affinities with neurotransmitter receptors, which could be exploited for treating neurological disorders.

One of the most compelling aspects of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine is its versatility in chemical synthesis. The compound serves as a valuable intermediate in the preparation of more complex molecules, particularly those designed for drug discovery. Its ability to undergo functional group transformations allows chemists to modify its structure in ways that can enhance its biological activity or improve its pharmacokinetic profile. This flexibility makes it an attractive building block for medicinal chemists working on next-generation pharmaceuticals.

The latest research in this domain has highlighted the compound's potential role in modulating enzyme activity. Studies have shown that derivatives of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine can interact with specific enzymes involved in metabolic pathways, potentially leading to therapeutic benefits. For instance, modifications to the pentan-3-yl chain have been found to influence binding affinity and selectivity, which are critical factors in drug design. These findings underscore the importance of fine-tuning molecular structure to achieve desired pharmacological outcomes.

Furthermore, computational studies have been instrumental in understanding the behavior of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine at a molecular level. Advanced modeling techniques have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These simulations have helped researchers predict how changes in its structure might affect its biological activity, thereby accelerating the development process.

The synthesis of 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, reduction processes, and coupling reactions, all of which must be meticulously controlled to avoid unwanted side products. The availability of efficient synthetic methodologies is crucial for enabling further exploration of this compound's potential applications.

From a regulatory perspective, 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine must be handled with appropriate safety measures due to its chemical nature. While it is not classified as a hazardous material under current regulations, proper laboratory protocols should be followed to ensure safe handling and storage. This includes using personal protective equipment (PPE), working in well-ventilated areas, and adhering to good laboratory practices (GLP).

The future prospects for 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine are promising, particularly as research continues to uncover new applications in drug development and biochemical studies. Its unique structural features make it a versatile tool for chemists and biologists alike, offering opportunities for innovation across multiple disciplines. As our understanding of molecular interactions deepens, compounds like 1-(2-chlorophenyl)ethyl(pentan-3-yl)amine will likely play an increasingly important role in advancing scientific knowledge and therapeutic solutions.